ethyl 2-acetyl-3-(5-bromo-2-ethoxyphenyl)acrylate

• IUPAC Name: ethyl (2Z)-2-[(5-bromo-2-ethoxyphenyl)methylidene]-3-oxobutanoate
• InChI: InChI=1S/C15H17BrO4/c1-4-19-14-7-6-12(16)8-11(14)9-13(10(3)17)15(18)20-5-2/h6-9H,4-5H2,1-3H3/b13-9-
• InChI Key: APVIJHGCIPHTKM-LCYFTJDESA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)Br)C=C(C(=O)C)C(=O)OCC
• Isomeric SMILES: CCOC1=C(C=C(C=C1)Br)/C=C(/C(=O)C)\C(=O)OCC
• Molecular Formula: C15H17BrO4
• Molecular Weight: 341.20 g/mol

Description

Ethyl 2-acetyl-3-(5-bromo-2-ethoxyphenyl)acrylate is a chemical compound that has gained attention in scientific research due to its potential applications in medicinal chemistry. This compound is a derivative of 2-acetyl-3-phenylacrylic acid and contains a bromine atom and an ethoxy group on the phenyl ring.

Mechanism of Action

The mechanism of action of ethyl 2-acetyl-3-(5-bromo-2-ethoxyphenyl)acrylate is not fully understood. However, it has been proposed that this compound may inhibit the activity of certain enzymes involved in cell proliferation and survival, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that ethyl 2-acetyl-3-(5-bromo-2-ethoxyphenyl)acrylate can modulate the expression of various genes involved in inflammation and oxidative stress. This compound has also been found to reduce the levels of reactive oxygen species and increase the activity of antioxidant enzymes in cells.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 2-acetyl-3-(5-bromo-2-ethoxyphenyl)acrylate in lab experiments is its potential as a novel anticancer agent. However, one limitation is the lack of information on its toxicity and pharmacokinetics, which may limit its use in clinical settings.

Future Directions

Future research on ethyl 2-acetyl-3-(5-bromo-2-ethoxyphenyl)acrylate could focus on the following areas:
- Determining the optimal dosage and administration route for this compound in cancer therapy
- Investigating its potential as a treatment for other diseases such as inflammatory disorders and neurodegenerative diseases
- Studying its toxicity and pharmacokinetics in animal models and humans
- Developing derivatives of this compound with improved efficacy and selectivity for cancer cells.

Synthesis Methods

The synthesis of ethyl 2-acetyl-3-(5-bromo-2-ethoxyphenyl)acrylate involves the reaction of ethyl acetoacetate with 5-bromo-2-ethoxybenzaldehyde in the presence of a base such as potassium carbonate. The product is obtained as a yellow solid and can be purified by recrystallization.

Scientific Research Applications

Ethyl 2-acetyl-3-(5-bromo-2-ethoxyphenyl)acrylate has been studied for its potential applications in medicinal chemistry. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer therapy.